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Compound of Interest

Compound Name: Calamenene

Cat. No.: B1145186 Get Quote

Essential Safety and Handling Guide for
Calamenene
This document provides immediate and essential safety and logistical information for handling

Calamenene in a laboratory setting. It is intended for researchers, scientists, and professionals

in drug development to ensure safe operational procedures and proper disposal.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative toxicological

data and established occupational exposure limits for Calamenene is not readily available. The

following information is compiled from various sources providing physical and chemical

properties and general safety guidelines for handling aromatic hydrocarbons. It is crucial to

handle Calamenene with caution and to supplement this guide with your institution's specific

safety protocols.

Physical and Chemical Properties
The following table summarizes the available physical and chemical data for different isomers

of Calamenene.
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Property Value Source

Molecular Formula C₁₅H₂₂ [1][2]

Molecular Weight 202.34 g/mol [2][3]

Boiling Point 285 - 286 °C @ 760 mmHg [1][4]

Flash Point 125.4 °C (257.7 °F) [1][4]

Density 0.9 g/cm³ [1]

Vapor Pressure
0.005 mmHg @ 25 °C

(estimated)
[4][5]

Solubility
Insoluble in water; Soluble in

alcohol
[4][5]

XlogP (Octanol/Water Partition

Coefficient)
5.1 [1][2]

Hazard Information and Personal Protective
Equipment (PPE)
Due to the lack of a specific GHS classification for Calamenene, it is prudent to treat it as a

potentially hazardous aromatic hydrocarbon. The following PPE is recommended for handling

Calamenene to minimize exposure risk.
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Hazard Recommended PPE Justification

Inhalation

- Chemical fume hood-

NIOSH-approved organic

vapor respirator

Calamenene is volatile, and its

vapors may be harmful if

inhaled. A fume hood is the

primary engineering control. A

respirator should be used for

operations with a higher

potential for vapor generation

or in case of ventilation failure.

Skin Contact
- Nitrile or other chemically

resistant gloves- Lab coat

Direct skin contact should be

avoided. Chemically resistant

gloves will prevent absorption

through the skin. A lab coat

protects against splashes.

Eye Contact

- Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and vapors.

Ingestion
- Do not eat, drink, or smoke in

the laboratory

Prevents accidental ingestion

of the chemical.

Safe Handling Workflow
The following diagram outlines the standard operating procedure for safely handling

Calamenene in a laboratory setting.
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Safe Handling Workflow for Calamenene

Preparation

Don Personal Protective Equipment (PPE)
- Lab coat

- Safety goggles
- Nitrile gloves

1. Suit up

Work in a certified chemical fume hood

2. Ensure ventilation

Weighing and Transfer

3. Handle chemical

Use appropriate tools (spatula, pipette)

Reaction Setup / Experiment

4. Perform experiment

Segregate and label waste

5. Manage waste

Decontaminate work area

6. Clean workspace

Remove PPE correctly

7. Doff PPE

Wash hands thoroughly

8. Final step

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Calamenene.
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Storage and Disposal Plan
Proper storage and disposal are critical to laboratory safety and environmental protection.

Storage:

Store Calamenene in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Ensure the storage area is designated for flammable liquids if local regulations require it,

based on its flash point.

Disposal:

Dispose of Calamenene waste as hazardous chemical waste.

Collect waste in a designated, labeled, and sealed container.

Do not pour Calamenene down the drain or mix it with other incompatible waste streams.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's Environmental Health and Safety (EHS) department for specific procedures.

Spill Management Decision Tree
In the event of a Calamenene spill, follow this decision-making guide to ensure a safe and

effective response.
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Calamenene Spill Response Decision Tree

Calamenene Spill Occurs

Assess Spill Size and Location

Is the spill small and contained
in the fume hood?

Large or Uncontained Spill

No

Absorb with inert material
(e.g., vermiculite, sand)

Yes

Evacuate the immediate area Collect absorbed material
in a sealed container

Dispose as hazardous waste

Decontaminate the area

Alert lab supervisor and EHS

Restrict access to the area

Await EHS response team

Click to download full resolution via product page

Caption: A decision tree for responding to a Calamenene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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